Cas no 2171688-70-1 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanoylmorpholin-2-yl}acetic acid)

• Product Name: 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanoylmorpholin-2-yl}acetic acid
• CAS No: 2171688-70-1
• MF: C₂₄H₂₃F₃N₂O₆
• MW: 492.444437265396
• CID: 5974136
• PubChem ID: 165804957
• Update Time: 2025-06-14

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanoylmorpholin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanoylmorpholin-2-yl}acetic acid
• EN300-1541911
• 2171688-70-1
• 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanoyl]morpholin-2-yl}acetic acid

• Inchi： 1S/C24H23F3N2O6/c25-24(26,27)21(22(32)29-9-10-34-14(12-29)11-20(30)31)28-23(33)35-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19,21H,9-13H2,(H,28,33)(H,30,31)
• InChI Key： DZSDSZYVCXGTAX-UHFFFAOYSA-N
• SMILES： FC(C(C(N1CCOC(CC(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F

Computed Properties

• Exact Mass: 492.15082094g/mol
• Monoisotopic Mass: 492.15082094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanoylmorpholin-2-yl}acetic acid

Research Briefing on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanoylmorpholin-2-yl}acetic acid (CAS: 2171688-70-1)

In recent years, the compound 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanoylmorpholin-2-yl}acetic acid (CAS: 2171688-70-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a trifluoropropanoyl moiety, has shown promising applications in peptide synthesis and drug development. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), while the trifluoromethyl group enhances the metabolic stability and bioavailability of the resulting compounds.

Recent studies have focused on the synthesis and optimization of this compound, aiming to improve its efficiency and applicability in medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanoylmorpholin-2-yl}acetic acid serves as a versatile building block for the construction of peptide-based therapeutics. The researchers highlighted its role in facilitating the incorporation of trifluoromethylated amino acids into peptide chains, thereby enhancing the pharmacological properties of the resulting peptides.

Another significant advancement was reported in a 2024 study by a team at the University of Cambridge, which explored the compound's potential in the development of protease inhibitors. The study revealed that the morpholine ring and the trifluoromethyl group in the molecule contribute to its high affinity for protease active sites, making it a valuable scaffold for designing inhibitors targeting viral proteases, including those of SARS-CoV-2 and HIV. The researchers employed advanced computational modeling and X-ray crystallography to elucidate the binding mechanisms, providing a solid foundation for future drug design efforts.

In addition to its applications in peptide synthesis and protease inhibition, 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanoylmorpholin-2-yl}acetic acid has also been investigated for its potential in targeted drug delivery systems. A 2023 study in the journal Advanced Drug Delivery Reviews highlighted its use in the development of prodrugs, where the Fmoc group can be selectively cleaved under specific physiological conditions to release active drug molecules. This approach has shown promise in reducing off-target effects and improving therapeutic efficacy in cancer treatment.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of this compound. Recent efforts have focused on optimizing reaction conditions to improve yield and purity, as reported in a 2024 publication in Organic Process Research & Development. The study outlined a novel catalytic method that significantly reduces byproduct formation, paving the way for more efficient industrial-scale production.

In conclusion, 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanoylmorpholin-2-yl}acetic acid (CAS: 2171688-70-1) represents a highly versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and broad applicability in peptide synthesis, protease inhibition, and drug delivery underscore its potential to drive innovation in drug development. Future research should focus on further optimizing its synthesis and exploring new therapeutic applications to fully realize its potential.